2-Methyl-5H,6H,8H-imidazo[2,1-c][1,4]oxazine-3-sulfonyl chloride

• Molecular Formula: C7H9ClN2O3S
• Molecular Weight: 236.68 g/mol
• IUPAC Name: 2-methyl-6,8-dihydro-5H-imidazo[2,1-c][1,4]oxazine-3-sulfonyl chloride
• InChI: InChI=1S/C7H9ClN2O3S/c1-5-7(14(8,11)12)10-2-3-13-4-6(10)9-5/h2-4H2,1H3
• InChI Key: ORYPXZQBKRLXER-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N2CCOCC2=N1)S(=O)(=O)Cl

Description

2-Methyl-5H,6H,8H-imidazo[2,1-c][1,4]oxazine-3-sulfonyl chloride is a heterocyclic sulfonyl chloride derivative featuring a fused imidazo-oxazine core. This compound is characterized by a sulfonyl chloride group at position 3 and a methyl substituent on the imidazole ring. Its molecular structure (inferred from analogs in and ) is likely C₈H₉ClN₂O₃S, combining both electrophilic (sulfonyl chloride) and nucleophilic (imidazole nitrogen) reactivity. Sulfonyl chlorides are pivotal in organic synthesis for introducing sulfonamide or sulfonate functionalities, particularly in pharmaceuticals and agrochemicals.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Methyl-5H,6H,8H-imidazo[2,1-c][1,4]oxazine-3-sulfonyl chloride typically involves the reaction of 2-methylimidazo[2,1-c][1,4]oxazine with chlorosulfonic acid. The reaction is carried out under controlled conditions to ensure the selective formation of the sulfonyl chloride group. The process involves:

Starting Material: 2-methylimidazo[2,1-c][1,4]oxazine.

Reagent: Chlorosulfonic acid.

Conditions: The reaction is usually performed at low temperatures to prevent decomposition and side reactions.

Industrial Production Methods

While specific industrial production methods for this compound are not well-documented, the general approach involves scaling up the laboratory synthesis. This includes optimizing reaction conditions, using industrial-grade reagents, and employing continuous flow reactors to enhance efficiency and yield.

Chemical Reactions Analysis

Types of Reactions

2-Methyl-5H,6H,8H-imidazo[2,1-c][1,4]oxazine-3-sulfonyl chloride undergoes several types of chemical reactions, including:

Substitution Reactions: The sulfonyl chloride group can be replaced by various nucleophiles, leading to the formation of sulfonamides, sulfonates, and other derivatives.

Oxidation and Reduction: The compound can undergo oxidation to form sulfonic acids or reduction to yield sulfinic acids.

Hydrolysis: In the presence of water, the sulfonyl chloride group can hydrolyze to form the corresponding sulfonic acid.

Common Reagents and Conditions

Nucleophiles: Amines, alcohols, and thiols are commonly used nucleophiles in substitution reactions.

Oxidizing Agents: Hydrogen peroxide and other peroxides are used for oxidation reactions.

Reducing Agents: Sodium borohydride and lithium aluminum hydride are typical reducing agents.

Major Products

Sulfonamides: Formed by the reaction with amines.

Sulfonates: Produced by the reaction with alcohols.

Sulfonic Acids: Result from hydrolysis or oxidation.

Scientific Research Applications

2-Methyl-5H,6H,8H-imidazo[2,1-c][1,4]oxazine-3-sulfonyl chloride has several applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential as a biochemical probe due to its reactivity and ability to form stable derivatives.

Medicine: Explored for its potential therapeutic properties, particularly in the development of new drugs.

Industry: Utilized in the synthesis of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 2-Methyl-5H,6H,8H-imidazo[2,1-c][1,4]oxazine-3-sulfonyl chloride involves its reactivity with nucleophiles. The sulfonyl chloride group is highly electrophilic, making it susceptible to nucleophilic attack. This reactivity allows the compound to modify biological molecules, potentially altering their function and activity. The exact molecular targets and pathways depend on the specific application and context in which the compound is used.

Comparison with Similar Compounds

Comparison with Structural Analogs

The following table compares 2-methyl-5H,6H,8H-imidazo[2,1-c][1,4]oxazine-3-sulfonyl chloride with structurally related compounds, emphasizing differences in functional groups, reactivity, and applications:

Compound	Molecular Formula	Key Substituents	Reactivity/Applications	Reference
2-Methyl-5H,6H,8H-imidazo[2,1-c][1,4]oxazine-3-sulfonyl chloride (Target)	C₈H₉ClN₂O₃S	Sulfonyl chloride (position 3)	Electrophilic reactivity for sulfonamide formation; potential protease inhibitor synthesis	Inferred
5H,6H,8H-Imidazo[2,1-c][1,4]oxazine-3-carboxylic acid hydrochloride	C₇H₉ClN₂O₃	Carboxylic acid (position 3)	Acid-catalyzed reactions; precursor for amide coupling in medicinal chemistry
2-Bromo-5H,6H,8H-imidazo[2,1-c][1,4]oxazine-3-carbaldehyde	C₇H₇BrN₂O₂	Bromo (position 2), aldehyde (pos. 3)	Cross-coupling reactions (e.g., Suzuki); aldehyde for condensation or oxidation
Methyl 5H,6H,8H-imidazo[2,1-c][1,4]oxazine-2-carboxylate	C₈H₁₀N₂O₃	Methyl ester (position 2)	Ester hydrolysis to carboxylic acids; limited electrophilicity compared to sulfonyl chloride
5-Methyl-5H,6H,7H,8H-imidazo[1,2-a]pyridine-2-sulfonyl chloride	C₈H₉ClN₂O₂S	Sulfonyl chloride (position 2)	Similar reactivity but distinct ring system (pyridine vs. oxazine); agrochemical applications

Key Observations:

Functional Group Influence :

• The sulfonyl chloride group in the target compound enhances electrophilicity, making it superior to esters (e.g., methyl carboxylate in ) for nucleophilic substitution reactions .
• Bromo and aldehyde substituents () enable cross-coupling and condensation, respectively, but lack the direct sulfonylation utility of the target compound.

Ring System Differences :

• The imidazo[1,2-a]pyridine core in differs from the imidazo-oxazine system, altering electronic properties and solubility. Pyridine-based analogs may exhibit stronger π-π stacking in drug-receptor interactions .

Synthetic Versatility :

• Carboxylic acid derivatives () are more suited for amide bond formation, whereas sulfonyl chlorides enable sulfonamide linkages critical in protease inhibitors (e.g., HIV-1 protease) .

Research Findings and Data Gaps

While the provided evidence lacks direct studies on the target compound, inferences can be drawn:

• Reactivity: Sulfonyl chlorides typically react with amines to form sulfonamides, a reaction exploited in drug design (e.g., COX-2 inhibitors). The methyl group may sterically hinder reactivity compared to non-methylated analogs .
• Stability : Sulfonyl chlorides are moisture-sensitive, requiring storage at low temperatures (as seen in for methyl carboxylate analogs) .